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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and summary of available
information. Due to a lack of comprehensive safety and toxicity data in publicly available
resources, extreme caution is advised when handling Octan-2-yl carbonochloridate. All
laboratory personnel must consult with their institution's Environmental Health and Safety
(EHS) department for a comprehensive risk assessment before commencing any work with this
chemical. This guide should be used as a supplement to, not a replacement for, institutional
safety protocols and a thorough review of any available Safety Data Sheet (SDS).

Introduction

Octan-2-yl carbonochloridate, also known as sec-octyl chloroformate, is a chemical
intermediate used in organic synthesis.[1] Its applications include the production of
pharmaceuticals, agrochemicals, and fine chemicals.[1] The reactivity of the chloroformate
group makes it a useful reagent, but also necessitates careful handling to mitigate potential
hazards. This guide provides a summary of the known properties and outlines general safety
and handling precautions for Octan-2-yl carbonochloridate in a research and development
setting.

Physicochemical Properties

A clear understanding of the physicochemical properties of a substance is fundamental to its
safe handling. The following table summarizes the available data for Octan-2-yl
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carbonochloridate.

Property Value Source
Molecular Formula CoH17CIO2 [1]
Molecular Weight 192.68 g/mol [1]
CAS Number 15586-11-5 [1]
Appearance Clear, colorless liquid [1]
Odor Pungent [1]
Boiling Point 211 °C at 760 mmHg [1]
Flash Point 72.1°C [1]
Density 1.003 g/cm3 [1]
Solubility Moderately soluble in water [1]

Hazard Identification and Classification

Note: Comprehensive GHS classification and hazard statements for Octan-2-yl

carbonochloridate are not readily available in the public domain. The following information is

based on the general hazards associated with chloroformates and should be considered

preliminary. A full risk assessment is mandatory.

Chloroformates are generally corrosive and can cause severe skin burns and eye damage.

They are often lachrymatory and can be harmful if inhaled or swallowed. Upon contact with

water or moisture, they may decompose to release corrosive hydrogen chloride gas.

Safe Handling and Storage

Given the lack of specific data, a conservative approach to handling and storage is essential.

Engineering Controls

» Ventilation: All work with Octan-2-yl carbonochloridate must be conducted in a properly

functioning chemical fume hood.
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o Containment: Use appropriate containment measures to prevent spills and releases.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield are mandatory.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Consult glove
manufacturer's compatibility charts for specific breakthrough times.

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron or suit
should be considered.

e Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and acid gases should be used.

Hygiene Practices

e Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in areas where the chemical is handled.

 Remove contaminated clothing and wash before reuse.

Storage

e Store in a cool, dry, well-ventilated area away from incompatible materials such as water,
moisture, strong bases, and oxidizing agents.

o Keep containers tightly closed.
e Store in a corrosive-resistant cabinet.

Emergency Procedures
First Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or foam. Avoid using water as it may
react with the substance to produce corrosive gas.

o Specific Hazards: May decompose upon heating to produce toxic and corrosive fumes,
including hydrogen chloride and phosgene.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4.2.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

Experimental Protocols

Detailed experimental protocols involving Octan-2-yl carbonochloridate should be designed
with safety as the primary consideration. Below is a generalized workflow for its use as a
reagent in a chemical synthesis.
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Preparation

Don Appropriate PPE

Ensure Fume Hood is Operational

Prepare Reagents and Glassware

Reagtion

Set up Reaction Apparatus in Fume Hood

Slowly Add Octan-2-yl carbonochloridate to Reaction Mixture

Monitor Reaction Progress

Work-up

Quench Reaction

:

Perform Extraction

l

Dry Organic Layer

Cleanup and Waste Disposal

Decontaminate Glassware

Dispose of Waste in Accordance with Regulations
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Risk Assessment

Identify Chemical Hazards

Review Experimental Procedures

Evaluate Risks

Hazard Controls

Engineering Controls (Fume Hood) Administrative Controls (SOPs, Training) Personal Protective Equipment

Emergency Preparedness

Develop Emergency Plan

First Aid Procedures Spill Response Kit and Procedures Fire Safety Measures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Safety and Handling of
Octan-2-yl carbonochloridate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098895#0ctan-2-yl-carbonochloridate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.lookchem.com/casno15586-11-5.html
https://www.benchchem.com/product/b098895#octan-2-yl-carbonochloridate-safety-and-handling-precautions
https://www.benchchem.com/product/b098895#octan-2-yl-carbonochloridate-safety-and-handling-precautions
https://www.benchchem.com/product/b098895#octan-2-yl-carbonochloridate-safety-and-handling-precautions
https://www.benchchem.com/product/b098895#octan-2-yl-carbonochloridate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

